Cas no 803650-01-3 (1H-Indole,1-methyl-3-(1-methyl-3-pyrrolidinyl)-)

• Product name: 1H-Indole,1-methyl-3-(1-methyl-3-pyrrolidinyl)-
• CAS No: 803650-01-3
• MF: C₁₄H₁₈N₂
• MW: 214.30600
• CID: 714150
• PubChem ID: 45097382

1H-Indole,1-methyl-3-(1-methyl-3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,1-methyl-3-(1-methyl-3-pyrrolidinyl)-
• 1H-Indole,1-methyl-3-(1-methyl-3-pyrrolidinyl)-(9CI)
• 803650-01-3
• 1-Methyl-3-(1-methylpyrrolidin-3-yl)-1H-indole

• Inchi： InChI=1S/C14H18N2/c1-15-8-7-11(9-15)13-10-16(2)14-6-4-3-5-12(13)14/h3-6,10-11H,7-9H2,1-2H3
• InChI Key： KRSFWPXOGFXIHK-UHFFFAOYSA-N
• SMILES： CN1CCC(C1)C2=CN(C3=CC=CC=C32)C

Computed Properties

• Exact Mass: 214.14700
• Monoisotopic Mass: 214.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 8.2A^2

Experimental Properties

• PSA: 8.17000
• LogP: 2.53530